4-[4-cyclopropyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine

• IUPAC Name: 2-[4-[4-cyclopropyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-5-ethyl-1,3,4-thiadiazole
• InChI: InChI=1S/C18H24N8S/c1-2-16-21-23-18(27-16)25-8-5-13(6-9-25)17-22-20-15(26(17)14-3-4-14)11-24-10-7-19-12-24/h7,10,12-14H,2-6,8-9,11H2,1H3
• InChI Key: OPFKHHPJESIANT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)N2CCC(CC2)C3=NN=C(N3C4CC4)CN5C=CN=C5
• Molecular Formula: C18H24N8S
• Molecular Weight: 384.5 g/mol

Description

Research in heterocyclic chemistry has extensively explored compounds with complex structures like the one mentioned. These compounds often exhibit significant biological and chemical properties, making them of interest in pharmaceutical and chemical research.

Synthesis Analysis

Synthetic routes for compounds containing elements such as piperidine, thiadiazole, and triazole typically involve multi-step processes, including condensation, cyclization, and substitution reactions. For instance, Thimmegowda et al. (2009) describe the synthesis of a bioactive heterocycle through condensation reactions, which might share similarities with the synthesis of the specified compound (Thimmegowda et al., 2009).

Molecular Structure Analysis

The crystal structures of related compounds offer insight into their molecular conformation, intermolecular interactions, and electronic structure, which are critical for understanding their reactivity and properties. For example, Boechat et al. (2016) report on the crystal structures of compounds with cyclopropyl and imidazolyl groups, highlighting the non-planar nature and electron density distribution within these molecules (Boechat et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving compounds like the one often include nucleophilic substitutions and ring closures, leading to the formation of complex heterocyclic structures. These reactions are influenced by the electronic and steric properties of the functional groups involved.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, depend on their molecular structure. These properties are crucial for their application in drug formulation and chemical synthesis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological targets, are determined by the functional groups present in the molecule. Compounds with triazole, thiadiazole, and piperidine moieties often exhibit a wide range of biological activities, including antimicrobial and anticancer effects, as seen in the work by Deshmukh et al. (2017) and others (Deshmukh et al., 2017).